6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 17-butyrate

• CAS No.: 23640-96-2
• Product Name: 6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 17-butyrate
• Molecular Formula: C25H26D6F2O6
• Molecular Weight: 466.5 g/mol
• IUPAC Name: [(6S,8S,9R,10S,11S,13S,14S,17R)-6,9-difluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
• Standard InChI: InChI=1S/C25H32F2O6/c1-4-5-21(32)33-24(20(31)13-28)9-7-15-16-11-18(26)17-10-14(29)6-8-22(17,2)25(16,27)19(30)12-23(15,24)3/h6,8,10,15-16,18-19,28,30H,4-5,7,9,11-13H2,1-3H3/t15-,16-,18-,19-,22-,23-,24-,25-/m0/s1
• Standard InChIKey: BQEJAAIPKDQEPV-MXHGPKCJSA-N
• Isomeric SMILES: CCCC(=O)O[C@@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2C[C@@H](C4=CC(=O)C=C[C@@]43C)F)F)O)C)C(=O)CO
• SMILES: CCCC(=O)OC1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C(=O)CO
• Canonical SMILES: CCCC(=O)OC1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C(=O)CO
• Description: 6alpha, 9alpha-Difluoroprednisolone-17-butyrate, also known as 6α, 9α-difluoroprednisolone-17-butyric acid, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 6alpha, 9alpha-Difluoroprednisolone-17-butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 6alpha, 9alpha-Difluoroprednisolone-17-butyrate has been found in human hepatic tissue, liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 6alpha, 9alpha-difluoroprednisolone-17-butyrate is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 23640-96-2 (unlabelled)
• Tag: Prednisolone Impurities
• PubChem Compound: 12986413
• Last Modified: Nov 11 2021